Cas no 1426426-60-9 (Propanenitrile, 3-amino-2-methyl-, (2R)-)
1426426-60-9 structure
Product Name:Propanenitrile, 3-amino-2-methyl-, (2R)-
CAS No:1426426-60-9
Molecular Formula:C4H8N2
Molecular Weight:84.1197204589844
CID:5844335
PubChem ID:51416767
Propanenitrile, 3-amino-2-methyl-, (2R)- Properties
Names and Identifiers
-
- Propanenitrile, 3-amino-2-methyl-, (2R)-
- EN300-7204196
- 1426426-60-9
- (2R)-3-amino-2-methylpropanenitrile
-
- InChIKey： GDIMNXJSMJSDSB-SCSAIBSYSA-N
- Inchi： 1S/C4H8N2/c1-4(2-5)3-6/h4H,2,5H2,1H3/t4-/m1/s1
- SMILES： C(#N)[C@H](C)CN
Computed Properties
- Exact Mass: 84.068748264g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 84.068748264g/mol
- Heavy Atom Count: 6
- Complexity: 68.9
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.5
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Boiling Point: 186.5±13.0 °C(Predicted)
- pka: 7.16±0.10(Predicted)
- Density: 0.914±0.06 g/cm3(Predicted)
Propanenitrile, 3-amino-2-methyl-, (2R)- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7204196-0.05g |
(2R)-3-amino-2-methylpropanenitrile |
1426426-60-9 | 0.05g |
$719.0 | 2023-07-06 |
Propanenitrile, 3-amino-2-methyl-, (2R)- Related Literature
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1. Boosting NIR-driven photocatalytic water splitting by constructing 2D/3D epitaxial heterostructures†Long Ren,Jiajia Zhou,Fan Wang,Gilberto Casillas,Germanas Peleckis,Jinhua Ye,Shi Xue Dou,Dayong Jin J. Mater. Chem. A, 2019,7, 13629-13634
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Dorota Pulmannová,Céline Besnard,Petr Bezdička,Marios Hadjimichael,Jéremie Teyssier,Enrico Giannini CrystEngComm, 2022,24, 3731-3740
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Friedericke S. Menke,Daniela Mazzier,Barbara Wicher,Lars Allmendinger,Brice Kauffmann,Victor Maurizot,Ivan Huc Org. Biomol. Chem., 2023,21, 1275-1283
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5. Inorganic
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Bilal Nizami,Dominique Sydow,Gerhard Wolber,Bahareh Honarparvar Mol. BioSyst., 2016,12, 3385-3395
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7. Front cover
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S. Nishanth Kumar,Vandana Sankar,K. G. Raghu,B. S. Dileep Kumar RSC Adv., 2015,5, 89503-89514
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Giulia Rainoldi,Giordano Lesma,Claudia Picozzi,Leonardo Lo Presti,Alessandra Silvani RSC Adv., 2018,8, 34903-34910
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